tert-butyl 1-thia-6-azaspiro[2.5]octane-6-carboxylate

• CAS RN: 364056-61-1
• Molecular Formula: C11H19NO2S
• Molecular Weight: 229.3

Description

Tert-butyl 1-thia-6-azaspiro[2.5]octane-6-carboxylate (TBAS) is an organic compound belonging to the family of spirocyclic compounds. It is a colorless, crystalline solid with a melting point of 195–196 °C and a boiling point of 218–219 °C. TBAS is a non-toxic, non-volatile, and non-irritant compound that has been extensively studied in recent years due to its potential applications in organic synthesis, medicinal chemistry, and chemical biology.

Scientific Research Applications

Tert-butyl 1-thia-6-azaspiro[2.5]octane-6-carboxylate has been used in a variety of scientific research applications, including the synthesis of novel compounds for medicinal chemistry and chemical biology. It has also been used in the synthesis of heterocyclic compounds and in the preparation of chiral catalysts for asymmetric synthesis. tert-butyl 1-thia-6-azaspiro[2.5]octane-6-carboxylate has also been used in the synthesis of biologically active compounds and in the preparation of peptide-based drugs.

Mechanism of Action

Tert-butyl 1-thia-6-azaspiro[2.5]octane-6-carboxylate is a versatile reagent that can be used in a variety of chemical reactions. Its mechanism of action involves the formation of a carbamate intermediate, which can then undergo a variety of transformations, such as hydrolysis, alkylation, or cyclization reactions.
Biochemical and Physiological Effects
tert-butyl 1-thia-6-azaspiro[2.5]octane-6-carboxylate has been found to have a variety of biochemical and physiological effects. It has been found to have antioxidant activity and to inhibit the production of proinflammatory cytokines. It has also been found to have anti-inflammatory and anti-apoptotic effects and to be an inhibitor of the enzyme cyclooxygenase-2 (COX-2).

Advantages and Limitations for Lab Experiments

The use of tert-butyl 1-thia-6-azaspiro[2.5]octane-6-carboxylate in laboratory experiments has a number of advantages, including its low cost, low toxicity, and its ability to be used in a variety of chemical reactions. However, it also has some limitations, such as its instability in the presence of acids, its low solubility in water, and its tendency to react with some organic compounds.

Future Directions

Given the potential applications of tert-butyl 1-thia-6-azaspiro[2.5]octane-6-carboxylate in organic synthesis, medicinal chemistry, and chemical biology, there are a number of potential future directions that could be explored. These include further research into its mechanism of action and its biochemical and physiological effects, as well as further research into its use in the synthesis of novel compounds and its potential use in the synthesis of peptide-based drugs. Additionally, further research into the advantages and limitations of using tert-butyl 1-thia-6-azaspiro[2.5]octane-6-carboxylate in laboratory experiments could be conducted, as well as research into the use of tert-butyl 1-thia-6-azaspiro[2.5]octane-6-carboxylate in the synthesis of chiral catalysts for asymmetric synthesis. Finally, research into the potential use of tert-butyl 1-thia-6-azaspiro[2.5]octane-6-carboxylate in the synthesis of biologically active compounds could also be conducted.

Synthesis Methods

Tert-butyl 1-thia-6-azaspiro[2.5]octane-6-carboxylate can be synthesized using a variety of methods, including the reaction of tert-butyl isocyanide with ethyl chloroformate in the presence of sodium hydroxide, the reaction of 1-chloro-6-azaspiro[2.5]octane-6-carboxylic acid with tert-butyl isocyanide, and the reaction of tert-butyl isocyanide with 1-chloro-6-azaspiro[2.5]octane-6-carboxylic acid in the presence of a base.